Cas no 68564-46-5 (Benzoic acid, 4-[(2-methyl-2-propenyl)oxy]-, methyl ester)

• Product Name: Benzoic acid, 4-[(2-methyl-2-propenyl)oxy]-, methyl ester
• CAS No: 68564-46-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 4144398
• PubChem ID: 57643610
• Update Time: 2025-05-20

Benzoic acid, 4-[(2-methyl-2-propenyl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-methyl-2-propenyl)oxy]-, methyl ester
• Methyl 4-[(2-methylprop-2-en-1-yl)oxy]benzoate
• SCHEMBL13611998
• Methyl4-[(2-methylprop-2-en-1-yl)oxy]benzoate
• CS-0361832
• AKOS008949140
• 68564-46-5
• LS-11344
• Methyl 4-((2-methylallyl)oxy)benzoate
• methyl 4-(2-methylprop-2-enoxy)benzoate

• Inchi： 1S/C12H14O3/c1-9(2)8-15-11-6-4-10(5-7-11)12(13)14-3/h4-7H,1,8H2,2-3H3
• InChI Key： IIYFQDPXNFYEKW-UHFFFAOYSA-N
• SMILES： O(CC(=C)C)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-[(2-methyl-2-propenyl)oxy]-, methyl ester

Benzoic Acid, 4-[(2-Methyl-2-Propenyl)Oxy]-, Methyl Ester (CAS No. 68564-46-5)

Benzoic acid, 4-[(2-methyl-2-propenyl)oxy]-, methyl ester, commonly referred to as CAS No. 68564-46-5, is a chemical compound with significant applications in various industries. This compound is a derivative of benzoic acid, characterized by its methyl ester group and the presence of a (2-methyl-2-propenyl)oxy substituent at the para position of the benzene ring. The structure of this compound makes it highly versatile, with potential uses in pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of benzoic acid derivatives has been a topic of extensive research due to their wide-ranging applications. Recent studies have focused on improving the efficiency of synthesis pathways for such compounds. For instance, researchers have explored the use of catalytic cross-coupling reactions to construct the (2-methyl-2-propenyl)oxy group more effectively. These advancements have not only enhanced the yield but also reduced the environmental impact of production processes.

In terms of properties, CAS No. 68564-46-5 exhibits unique physical and chemical characteristics that make it suitable for specific applications. Its solubility in organic solvents and stability under certain conditions are particularly advantageous in formulation development. Additionally, the compound's ability to act as an intermediate in more complex molecules has been leveraged in drug discovery programs targeting various therapeutic areas.

Recent research has highlighted the potential of benzoic acid derivatives in the development of bioactive compounds. For example, studies have demonstrated that certain derivatives exhibit anti-inflammatory and antioxidant properties, making them promising candidates for pharmaceutical applications. Furthermore, investigations into their interaction with biological systems have provided insights into their pharmacokinetics and toxicity profiles.

The application of methyl ester derivatives in agrochemicals is another area gaining traction. These compounds are being explored for their potential as plant growth regulators or as components in pesticides. Their ability to influence plant metabolism without causing significant environmental harm aligns with current trends toward sustainable agriculture.

In conclusion, benzoic acid, 4-[(2-methyl-2-propenyl)oxy]-, methyl ester, or CAS No. 68564-46-5, represents a valuable compound with diverse applications across multiple industries. Ongoing research continues to uncover new potential uses and improve existing ones, underscoring its importance in modern chemistry.